Cas no 145643-10-3 (Benzenepentanoic acid, 4-cyano-)

Benzenepentanoic acid, 4-cyano- structure
145643-10-3 structure
Product Name:Benzenepentanoic acid, 4-cyano-
CAS No:145643-10-3
MF:C12H13NO2
MW:203.237123250961
CID:3759666
PubChem ID:15280729
Update Time:2025-04-22

Benzenepentanoic acid, 4-cyano- Chemical and Physical Properties

Names and Identifiers

    • Benzenepentanoic acid, 4-cyano-
    • 5-(4-cyanophenyl)pentanoic acid
    • 5-(p-cyanophenyl)pentanoic acid
    • SCHEMBL7365013
    • 145643-10-3
    • RJJISMTUBQJBPK-UHFFFAOYSA-N
    • 5-(p-Cyanophenyl) pentanoic acid
    • Inchi: 1S/C12H13NO2/c13-9-11-7-5-10(6-8-11)3-1-2-4-12(14)15/h5-8H,1-4H2,(H,14,15)
    • InChI Key: RJJISMTUBQJBPK-UHFFFAOYSA-N
    • SMILES: C1(CCCCC(O)=O)=CC=C(C#N)C=C1

Computed Properties

  • Exact Mass: 203.094628657Da
  • Monoisotopic Mass: 203.094628657Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 61.1Ų
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